Cas no 2172195-31-0 (1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine)
1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine
- EN300-1283774
- 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine
- 2172195-31-0
-
- Inchi: 1S/C10H15F5N2O2S/c11-9(12,10(13,14)15)8(16)5-20(18,19)17-4-6-1-2-7(17)3-6/h6-8H,1-5,16H2
- InChI Key: HSFXLKWORBBSQD-UHFFFAOYSA-N
- SMILES: S(CC(C(C(F)(F)F)(F)F)N)(N1CC2CCC1C2)(=O)=O
Computed Properties
- Exact Mass: 322.07743971g/mol
- Monoisotopic Mass: 322.07743971g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.8Ų
1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283774-0.05g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 0.05g |
$888.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-0.1g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 0.1g |
$930.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-0.25g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 0.25g |
$972.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-0.5g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 0.5g |
$1014.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-1.0g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 1g |
$1057.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-2.5g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 2.5g |
$2071.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-5.0g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 5g |
$3065.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-10.0g |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 10g |
$4545.0 | 2023-05-27 | ||
| Enamine | EN300-1283774-50mg |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1283774-100mg |
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine |
2172195-31-0 | 100mg |
$930.0 | 2023-10-01 |
1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine
Introduction to 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine (CAS No. 2172195-31-0)
1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine, identified by its CAS number 2172195-31-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a bicyclo[2.2.1]heptane scaffold, which is a fused tricyclic system consisting of three carbon rings, including one cyclopropane ring. The incorporation of a sulfonyl group at the 2-position of the bicyclic structure and a pentafluorobutyl moiety at the 3-position introduces distinct electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.
The structural complexity of 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine contributes to its potential as a bioactive molecule. The bicyclo[2.2.1]heptane core is known for its rigid conformation, which can be advantageous in binding to biological targets with high specificity. Additionally, the presence of the sulfonyl group enhances the molecule's solubility in polar environments and provides a site for hydrogen bonding interactions with biological receptors. The pentafluorobutyl substituent introduces fluorine atoms, which are frequently employed in pharmaceuticals to modulate metabolic stability and binding affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with greater accuracy. Studies suggest that the bicyclo[2.2.1]heptane scaffold may interact with proteins involved in signal transduction and enzyme inhibition, making it a potential lead for developing therapeutic agents against inflammatory diseases and cancer. The sulfonyl group has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Furthermore, the electron-withdrawing nature of the fluorine atoms in the pentafluorobutyl group can enhance the compound's bioavailability by improving its metabolic stability.
In vitro studies have demonstrated that derivatives of the bicyclo[2.2.1]heptane scaffold exhibit promising activity against various disease-related pathways. For instance, modifications at the 3-position of the bicyclic system have been shown to influence binding affinity to enzymes such as kinases and proteases, which are critical targets in oncology research. The unique combination of structural features in 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine suggests that it may possess dual functionality, capable of interacting with multiple targets simultaneously.
The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The construction of the bicyclo[2.2.1]heptane core requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions have been employed to achieve this goal. Additionally, introducing the sulfonyl group and the pentafluorobutyl moiety necessitates careful selection of reagents and protecting groups to prevent unwanted side reactions.
One of the most compelling aspects of this compound is its potential for further derivatization to generate novel analogs with enhanced pharmacological properties. By systematically modifying functional groups such as the sulfonyl moiety or the fluorinated side chain, researchers can explore a wide range of biological activities without altering the core bicyclic scaffold. This flexibility makes 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine an attractive starting point for structure-based drug design initiatives.
The growing interest in fluorinated compounds in drug development underscores their importance in modulating pharmacokinetic properties such as solubility and metabolic stability. The presence of five fluorine atoms in the pentafluorobutyl group provides significant electronic effects that can influence both hydrophobicity and lipophilicity gradients across biological membranes. This feature is particularly valuable in designing molecules that require efficient absorption and distribution within an organism.
Future research directions may include exploring the compound's interactions with nucleic acids or membrane-bound receptors using biophysical techniques such as NMR spectroscopy and X-ray crystallography. These studies could provide critical insights into its mechanism of action and guide further optimization efforts toward clinical candidates.
The development of new methodologies for synthesizing complex heterocyclic systems remains an active area of research in organic chemistry. Advances in catalytic processes have enabled more efficient access to challenging structures like those found in 1-{2-azabicyclo[2.2.1]heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine, paving the way for rapid discovery programs in pharmaceutical companies.
In conclusion,1-{...}-amine (CAS No.217...) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential.............
2172195-31-0 (1-{2-azabicyclo2.2.1heptane-2-sulfonyl}-3,3,4,4,4-pentafluorobutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)